Cas no 436086-87-2 (5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid)

• Product Name: 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid
• CAS No: 436086-87-2
• MF: C₉H₇N₃O₅
• MW: 237.168981790543
• MDL: MFCD02055758
• CID: 334472
• PubChem ID: 3151588
• Update Time: 2025-06-14

5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-[(4-nitro-1H-pyrazol-1-yl)methyl]-
• 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid
• 5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoic acid
• 5-[(4-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid
• 5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-[(4-nitropyrazolyl)methyl]furan-2-carboxylic acid
• AC1MK6LT
• Oprea1_221841
• 436086-87-2
• MFCD02055758
• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylicacid
• DTXSID50389958
• 5-((4-Nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• CS-0217731
• AKOS000204802
• FT-0644635
• 5-(4-Nitro-pyrazol-1-ylmethyl)furan-2-carboxylic acid
• VS-01999
• EN300-83515
• Z275255234
• EU-0050066
• AKOS015921981
• AK-968/15363563
• STK343959
• BBL008890
• ALBB-003762
• DB-051119
• 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid

• MDL： MFCD02055758
• Inchi： 1S/C9H7N3O5/c13-9(14)8-2-1-7(17-8)5-11-4-6(3-10-11)12(15)16/h1-4H,5H2,(H,13,14)
• InChI Key： IBTMBLNQUGWDNZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.03900
• Monoisotopic Mass: 237.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Boiling Point: 508.8°Cat760mmHg
• Flash Point: 261.5°C
• PSA: 114.08000
• LogP: 1.65400

5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid

Research Brief on 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid (CAS: 436086-87-2): Recent Advances and Applications

5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid (CAS: 436086-87-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring a nitro-pyrazole moiety linked to a furoic acid derivative, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and mechanism of action, suggesting its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the antimicrobial potential of 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another promising area of research involves the compound's potential anticancer effects. A preclinical study published in European Journal of Pharmacology (2023) investigated the cytotoxic effects of 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid on various cancer cell lines. The results indicated that the compound induced apoptosis in colorectal cancer cells through the activation of caspase-3 and -9, suggesting a mitochondria-mediated apoptotic pathway. These findings underscore the compound's potential as a chemotherapeutic agent, warranting further investigation in animal models.

The synthesis and optimization of 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid have also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route for the compound, utilizing a one-pot reaction strategy with improved yield and purity. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

In conclusion, 5-(4-Nitro-1h-Pyrazol-1-Yl)Methyl-2-Furoic Acid (CAS: 436086-87-2) represents a promising candidate for multiple therapeutic applications. Its diverse biological activities, coupled with recent advancements in synthesis methodologies, position it as a valuable scaffold for future drug development efforts. Further studies, particularly in vivo evaluations and structure-activity relationship (SAR) analyses, will be essential to fully realize its therapeutic potential.